Cas no 253787-45-0 (Methyl 8-Bromoquinoline-5-carboxylate)

Methyl 8-Bromoquinoline-5-carboxylate structure

253787-45-0 structure

Product Name:Methyl 8-Bromoquinoline-5-carboxylate

CAS No:253787-45-0

MF:C₁₁H₈BrNO₂

MW:266.090722084045

MDL:MFCD12963565

CID:239174

Update Time:2025-04-19

Methyl 8-Bromoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 8-bromoquinoline-5-carboxylate
- 5-Quinolinecarboxylicacid, 8-bromo-, methyl ester
- 8-bromo-5-Quinolinecarboxylic acid methyl ester
- methyl-8-bromoquinoline-5-carboxylate
- A5123
- 2055AB
- AX8216933
- ST2413490
- Methyl 8-Bromoquinoline-5-carboxylate
- MDL： MFCD12963565
- Inchi： 1S/C11H8BrNO2/c1-15-11(14)8-4-5-9(12)10-7(8)3-2-6-13-10/h2-6H,1H3
- InChI Key： CSGDGTYOZTXOBR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OC)C2=CC=CN=C21

Computed Properties

Exact Mass: 264.97400
Monoisotopic Mass: 264.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2

Experimental Properties

Density: 1.557
Boiling Point: 383.1°C at 760 mmHg
Flash Point: 185.531 °C
PSA: 39.19000
LogP: 2.78390

Methyl 8-Bromoquinoline-5-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature

Methyl 8-Bromoquinoline-5-carboxylate Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 8-Bromoquinoline-5-carboxylate Pricemore >>

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Fluorochem	043926-250mg	Methyl 8-Bromoquinoline-5-carboxylate	253787-45-0	90%	250mg	￡59.00	2022-03-01
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Cas no 253787-45-0 (Methyl 8-Bromoquinoline-5-carboxylate)

Methyl 8-Bromoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl 8-Bromoquinoline-5-carboxylate Security Information

Methyl 8-Bromoquinoline-5-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl 8-Bromoquinoline-5-carboxylate Pricemore >>

Methyl 8-Bromoquinoline-5-carboxylate Related Literature

253787-45-0 (Methyl 8-Bromoquinoline-5-carboxylate) Related Products